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Compound of Interest

Compound Name: Acid Red 186

Cat. No.: B1585011

A comprehensive evaluation of available data indicates that Acid Red 186, a monoazo dye
primarily used in the textile and leather industries, is not an established or validated biological
stain.[1][2][3][4][5] There is a significant lack of scientific literature and experimental data
supporting its use for staining biological tissues. Furthermore, the absence of toxicological data
for Acid Red 186 precludes its validation as a non-toxic alternative to conventional biological
stains.

This guide provides a comparative analysis of Acid Red 186 against three well-established,
non-toxic biological stains: Eosin Y, Fast Green FCF, and Light Green SF Yellowish. The
comparison will highlight the known properties and safety profiles of the established stains
against the data deficiencies and potential toxicological concerns associated with Acid Red
186.

Comparative Toxicity Analysis

A critical aspect of a biological stain's utility is its safety profile. The following table summarizes
the available acute oral toxicity data for the comparator stains. No equivalent data was found
for Acid Red 186.
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. Acute Oral
. Chemical o GHS Hazard
Stain CAS Number Toxicity (LD50, o
Class Classification
Rat)
_ 52677-44-8[1][2] _ .

Acid Red 186 3] Monoazo Dye Not available Not available
Acute toxicity,
oral (Category

) 2344 mg/kgl6] - )

EosinY 17372-87-1 Xanthene 5); Serious eye

4700 mg/kg[7] o
irritation
(Category 2A)[6]
Germ cell

] >2000 mg/kg[8] mutagenicity
Fast Green FCF 2353-45-9 Triarylmethane

[9][10] (Category 2)[8]
[10]
Suspected of

Light Green SF ) >2000 mg/kg[11]  causing cancer

5141-20-8 Triarylmethane

Yellowish

[12]

(Carcinogenicity,
Category 2)[13]

Note: A higher LD50 value indicates lower acute toxicity. The GHS classifications highlight

other potential hazards.

Established Biological Stains: A Performance

Overview

Eosin Y, Fast Green FCF, and Light Green SF Yellowish are widely used in histology and

cytology due to their well-characterized staining properties and established safety profiles for

laboratory use.

e EosinY is a fluorescent red dye commonly used as a counterstain to hematoxylin in the

ubiquitous Hematoxylin and Eosin (H&E) staining protocol.[14] It stains cytoplasm,

connective tissue, and other extracellular matrix components in varying shades of pink and

red.[14]

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.colorantsgroup.com/acid-red-186.php
http://www.worlddyevariety.com/acid-dyes/acid-red-186.html
https://www.pylamdyes.com/colorants/colorant-glossary/acid-red-186-52677-44-8
https://www.flinnsci.com/sds_318-eosin-y/sds_318/
https://datasheets.scbt.com/sc-203734.pdf
https://www.flinnsci.com/sds_318-eosin-y/sds_318/
https://www.flinnsci.com/sds_333-fdc-green-3-food-dye-or-fast-green-fcf/sds_333/
https://www.fishersci.com/store/msds?partNumber=BP12310&productDescription=FAST+GREEN+FCF+10G&vendorId=VN00033897&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/sial/f7258
https://www.flinnsci.com/sds_333-fdc-green-3-food-dye-or-fast-green-fcf/sds_333/
https://www.sigmaaldrich.com/US/en/sds/sial/f7258
https://www.fishersci.com/store/msds?partNumber=O338225&productDescription=LIGHT+GREEN+SF+YLWSH+CERT+25G&vendorId=VN00033897&countryCode=US&language=en
https://rowleybio.com/wp-content/uploads/Light-Green-1pct-Aqueous-SO-115.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Light-green-SF-yellowish
https://www.fishersci.com/store/msds?partNumber=SE22500D&productDescription=ANDLC+EOSIN+Y+SOL+0.25%25+500ML&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SE22500D&productDescription=ANDLC+EOSIN+Y+SOL+0.25%25+500ML&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o Fast Green FCF is a brilliant green stain often used as a substitute for Light Green SF
Yellowish in trichrome staining methods, such as the Masson's trichrome stain, to
differentiate collagen from other tissues.[15]

o Light Green SF Yellowish is another green counterstain used in various histological staining
procedures, including the Papanicolaou stain for cytological preparations.[13]

Experimental Protocols

Detailed and standardized protocols are essential for reproducible and reliable staining. The
following sections outline the general principles of a standard histological staining procedure.
Due to the lack of evidence for its use as a biological stain, no specific protocol for Acid Red

186 can be provided.

General Histological Staining Workflow

The process of staining tissue sections for microscopic examination involves several key steps,
from tissue preparation to final mounting for observation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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